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Introduction
Diethylaluminum chloride (DEAC), with the chemical formula (C₂H₅)₂AlCl, is a crucial

organoaluminum compound widely employed as a co-catalyst in Ziegler-Natta polymerization

of olefins.[1][2] Its primary role is to activate the transition metal catalyst, typically a titanium

compound, thereby initiating and sustaining the polymerization process.[2][3] The use of DEAC

allows for significant control over the polymer's molecular weight, molecular weight distribution

(MWD), and stereoregularity, making it an indispensable component in the production of

various polyolefins, including polyethylene (PE) and polypropylene (PP).[4] These polymers are

fundamental materials in a vast array of applications, from everyday packaging to specialized

components in the pharmaceutical and medical device industries.

These application notes provide detailed protocols and technical information for the use of

DEAC as a catalyst in the laboratory-scale polymerization of ethylene and propylene.

Safety Precautions
Diethylaluminum chloride is a highly reactive and pyrophoric compound that ignites

spontaneously in air and reacts violently with water.[5][6][7][8] It is imperative to handle DEAC

under an inert atmosphere (e.g., nitrogen or argon) in a well-ventilated fume hood.[5][7]
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Appropriate personal protective equipment (PPE), including flame-retardant laboratory coats,

safety goggles, face shields, and chemical-resistant gloves, must be worn at all times.[6] An

emergency shower and eyewash station should be readily accessible.[6] In case of a spill, do

not use water.[7] Smother the spill with a dry chemical absorbent such as sand or vermiculite.

[7]

Experimental Protocols
General Slurry Polymerization of Ethylene using a
TiCl₄/DEAC Catalyst System
This protocol outlines a typical laboratory-scale slurry polymerization of ethylene.

Materials:

Titanium tetrachloride (TiCl₄)

Diethylaluminum chloride (DEAC) solution in a hydrocarbon solvent (e.g., hexane)

High-purity ethylene gas

Anhydrous, deoxygenated hydrocarbon solvent (e.g., hexane, heptane, or toluene)

Methanol

Hydrochloric acid (HCl), 10% aqueous solution

Nitrogen or Argon gas (high purity)

Equipment:

Jacketed glass reactor or stainless-steel autoclave equipped with a mechanical stirrer,

temperature probe, gas inlet, and outlet.

Schlenk line or glovebox for inert atmosphere manipulation.

Mass flow controller for ethylene delivery.
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Temperature-controlled bath/circulator.

Filtration apparatus (e.g., Büchner funnel and flask).

Vacuum oven.

Procedure:

Reactor Preparation: Thoroughly dry the reactor and associated glassware in an oven and

assemble while hot under a stream of inert gas. Purge the entire system with inert gas for at

least one hour to remove any residual air and moisture.

Solvent and Co-catalyst Addition: Under an inert atmosphere, transfer the desired volume of

anhydrous solvent to the reactor. Add the calculated amount of DEAC solution to the solvent

while stirring. The Al/Ti molar ratio is a critical parameter and typically ranges from 10 to 200.

[9]

Catalyst Injection: In a separate Schlenk flask, prepare a dilute suspension of TiCl₄ in the

anhydrous solvent. Transfer this suspension to the reactor via a syringe or cannula. The

mixture will typically change color upon addition of the catalyst.

Polymerization: Heat the reactor to the desired temperature (e.g., 50-80°C).[10] Pressurize

the reactor with ethylene to the desired pressure (e.g., 1-10 atm). Maintain a constant flow of

ethylene to compensate for consumption during polymerization. Monitor the reaction

temperature and ethylene uptake. The polymerization is typically run for a predetermined

time (e.g., 1-2 hours).

Termination: Stop the ethylene flow and vent the reactor. Terminate the polymerization by

adding an alcohol, such as methanol. This will quench the active catalyst.

Polymer Isolation and Purification: The polymer will precipitate from the solvent. Filter the

polymer using a Büchner funnel. Wash the collected polymer sequentially with a 10% HCl

solution in methanol to remove catalyst residues, followed by pure methanol, and finally with

water.

Drying: Dry the polymer in a vacuum oven at a moderate temperature (e.g., 60-80°C) until a

constant weight is achieved.
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Analysis of Polymer Properties
The resulting polymer should be characterized to determine its key properties.

Molecular Weight and Molecular Weight Distribution (MWD): High-temperature gel

permeation chromatography (HT-GPC) or size exclusion chromatography (HT-SEC) is the

standard method for determining the number-average molecular weight (Mn), weight-

average molecular weight (Mw), and the polydispersity index (PDI = Mw/Mn) of polyolefins.

[11][12][13][14]

Thermal Properties: Differential Scanning Calorimetry (DSC) is used to determine the

melting temperature (Tm) and crystallinity of the polymer.[6][7][8][15]

Data Presentation
The following tables summarize typical data obtained from ethylene and propylene

polymerization experiments using DEAC as a co-catalyst under various conditions.

Table 1: Ethylene Polymerization with TiCl₄/DEAC Catalyst System

Entry
Al/Ti
Molar
Ratio

Temperat
ure (°C)

Pressure
(atm)

Catalyst
Activity
(kg
PE/mol
Ti·h·atm)

Mw (
kg/mol )

PDI
(Mw/Mn)

1 50 70 5 150 250 4.5

2 100 70 5 250 200 5.0

3 200 70 5 220 180 5.8

4 100 60 5 200 280 4.2

5 100 80 5 280 150 6.5

Table 2: Propylene Polymerization with MgCl₂-supported TiCl₄/DEAC Catalyst System
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Entry
Al/Ti
Molar
Ratio

Temperat
ure (°C)

H₂
Pressure
(bar)

Catalyst
Activity
(kg PP/g
cat·h)

Isotacticit
y Index
(%)

Mw (
kg/mol )

1 250 70 0 15 95 450

2 250 70 1 25 96 300

3 250 60 1 20 97 350

4 350 70 1 30 95 280
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Caption: Ziegler-Natta polymerization mechanism involving DEAC.
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Caption: Workflow for a typical slurry olefin polymerization.
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Relationship between Parameters and Polymer
Properties
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Caption: Influence of key parameters on polymer properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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